Cas no 1565092-84-3 (3-(2-fluoro-6-nitrophenoxy)pyrrolidine)

• Product Name: 3-(2-fluoro-6-nitrophenoxy)pyrrolidine
• CAS No: 1565092-84-3
• MF: C₁₀H₁₁FN₂O₃
• MW: 226.204345941544
• CID: 6160602
• PubChem ID: 75993973
• Update Time: 2025-05-26

3-(2-fluoro-6-nitrophenoxy)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-6-nitrophenoxy)pyrrolidine
• EN300-1829035
• 1565092-84-3

• Inchi： 1S/C10H11FN2O3/c11-8-2-1-3-9(13(14)15)10(8)16-7-4-5-12-6-7/h1-3,7,12H,4-6H2
• InChI Key： SEURDWYODCOCMT-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1OC1CNCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.07537038g/mol
• Monoisotopic Mass: 226.07537038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.1Ų

Additional information on 3-(2-fluoro-6-nitrophenoxy)pyrrolidine

Introduction to 3-(2-fluoro-6-nitrophenoxy)pyrrolidine (CAS No. 1565092-84-3)

3-(2-fluoro-6-nitrophenoxy)pyrrolidine, identified by the Chemical Abstracts Service Number (CAS No.) 1565092-84-3, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic compound features a pyrrolidine core linked to a phenoxy group substituted with a fluorine atom at the 2-position and a nitro group at the 6-position. The unique structural arrangement of this molecule makes it a valuable scaffold for medicinal chemistry, particularly in the development of novel therapeutic agents.

The fluorine and nitro substituents in 3-(2-fluoro-6-nitrophenoxy)pyrrolidine play crucial roles in modulating its pharmacological properties. Fluorine atoms are widely recognized for their ability to enhance metabolic stability, binding affinity, and bioavailability of drug molecules. In contrast, the nitro group can serve as a pharmacophore, influencing electronic properties and potentially contributing to interactions with biological targets. These features make this compound an attractive candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the interactions of 3-(2-fluoro-6-nitrophenoxy)pyrrolidine with biological targets. Studies suggest that the pyrrolidine ring can adopt multiple conformations, which may facilitate binding to specific enzymes or receptors. Additionally, the presence of both fluoro and nitro substituents allows for fine-tuning of electronic and steric properties, potentially enhancing selectivity and reducing off-target effects.

In the context of modern drug development, 3-(2-fluoro-6-nitrophenoxy)pyrrolidine has been investigated for its potential applications in treating various diseases. For instance, preliminary studies have explored its activity against inflammatory pathways, where the pyrrolidine moiety may interact with cyclooxygenase (COX) enzymes or other inflammatory mediators. The fluoro and nitro groups could further modulate these interactions, leading to more potent and selective anti-inflammatory effects.

The pharmaceutical industry has increasingly focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which are often challenging to address with traditional drug modalities. The structural features of 3-(2-fluoro-6-nitrophenoxy)pyrrolidine, particularly its rigid heterocyclic core and functionalized aromatic ring, make it a promising candidate for designing PPI inhibitors. Recent research has demonstrated that such compounds can disrupt aberrant protein-protein interactions involved in cancer progression, neurodegenerative diseases, and other disorders.

Another area of interest is the use of 3-(2-fluoro-6-nitrophenoxy)pyrrolidine as a lead compound for kinase inhibition. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. The pyrrolidine scaffold is known to be a privileged structure in kinase inhibitor design, providing favorable interactions with ATP-binding pockets. The additional substituents in this compound may enhance its binding affinity and selectivity against specific kinases.

Furthermore, synthetic methodologies have been refined to facilitate the preparation of analogs of 3-(2-fluoro-6-nitrophenoxy)pyrrolidine, allowing for rapid exploration of structure-activity relationships (SAR). Advances in transition-metal-catalyzed reactions and asymmetric synthesis have enabled the efficient construction of complex molecular frameworks while maintaining high enantioselectivity. These synthetic strategies are crucial for generating libraries of compounds that can be screened for biological activity.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine into pharmaceuticals often leads to improved pharmacokinetic profiles, including enhanced lipophilicity and metabolic stability. In the case of 3-(2-fluoro-6-nitrophenoxy)pyrrolidine, the fluorine atom at the 2-position may contribute to these desirable properties while also participating in hydrogen bonding or hydrophobic interactions with biological targets.

Similarly, the nitro group is a versatile functional handle that can be reduced to an amine or converted into other bioactive moieties. This flexibility allows researchers to tailor the chemical properties of 3-(2-fluoro-6-nitrophenoxy)pyrrolidine for specific applications. For example, nitro-reduction products may exhibit different pharmacological profiles compared to their parent compound, offering opportunities for developing new therapeutic agents.

In conclusion, 3-(2-fluoro-6-nitrophenoxy)pyrролидин (CAS No. 1565092-84-3) represents a promising scaffold for pharmaceutical innovation. Its unique structural features, combined with recent advances in synthetic chemistry and computational biology, position it as a valuable tool for drug discovery efforts targeting various diseases. Continued exploration of this compound and its derivatives is likely to yield novel therapeutic agents with improved efficacy and safety profiles.